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Compound of Interest

Compound Name: Amsonic acid

Cat. No.: B7796678 Get Quote

This guide provides a comprehensive overview of Amsonic acid (CAS No. 81-11-8), also

known as 4,4'-Diamino-2,2'-stilbenedisulfonic acid, intended for researchers, scientists, and

professionals in drug development.[1][2] It covers the substance's material safety data, safe

handling protocols, and emergency procedures, with a focus on quantitative data and clear,

actionable guidance.

Chemical and Physical Properties
Amsonic acid is an odorless, yellowish microscopic needle-like or cream-colored powder.[1] It

is very soluble in water.[1] This compound is primarily used in the synthesis of dyes and optical

brighteners.[3]

Table 1: Physical and Chemical Properties of Amsonic Acid
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Property Value Source

Chemical Formula C14H14N2O6S2 [1][3]

Molecular Weight 370.41 g/mol [1]

Appearance

Odorless yellowish

microscopic needles or cream-

colored powder

[1]

Melting Point > 300 °C / 572 °F [4]

Solubility in Water Very soluble [1]

log Pow (Partition Coefficient) -2.298 (25 °C)

Hazard Identification and Toxicity
Amsonic acid is classified as a hazardous substance. It can cause skin and eye irritation, and

may cause respiratory irritation.[4] It is harmful if swallowed, in contact with skin, or inhaled.[5]

Table 2: Toxicological Data for Amsonic Acid

Test
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 Oral Guinea pig 47 gm/kg

Liver and

kidney

function tests

impaired

[6]

TDLo
Intraperitonea

l
Rat 300 mg/kg

Maternal

reproductive

effects

[6]

Health Effects:

Inhalation: Causes chemical burns to the respiratory tract and may cause respiratory

irritation.[1][4] Inhaling the dust can lead to systemic effects, and aspiration may cause

pulmonary edema.[1]
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Skin Contact: Causes skin burns and irritation.[1][4] In milder cases, it may result in a skin

rash, and the skin may become cold and clammy.[1]

Eye Contact: Causes serious eye burns and irritation, potentially leading to chemical

conjunctivitis and corneal damage.[1][4]

Ingestion: May cause severe and permanent damage to the digestive tract, including

gastrointestinal tract burns and potential perforation.[1]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with

Amsonic acid.

Handling:

Work in a well-ventilated area.[1] Use a local exhaust system if dust or aerosols are

generated.[7]

Minimize dust generation and accumulation.[1]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, vapor, mist, or gas.[1]

Wash hands and face thoroughly after handling.[7]

Remove and wash contaminated clothing before reuse.[1] Discard contaminated shoes.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances, such as oxidizing agents.[1][7]

Store away from heat, sparks, and flame.[8]

Experimental Workflow for Safe Handling:
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Preparation
Handling Amsonic Acid Post-Handling

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Prepare Workspace:
- Ensure good ventilation

- Verify safety shower and eyewash station are accessible

and
Weighing:

- Use a chemical fume hood
- Minimize dust generation

Proceed to
Dissolving:

- Add acid to solvent slowly
- Avoid splashing

then
Transferring:

- Use appropriate tools (spatula, etc.)
- Keep containers closed when not in use

as needed Decontaminate Workspace:
- Clean all surfaces

After use, Dispose of Waste:
- Follow institutional and local regulations

and Wash Hands ThoroughlyFinally,

Click to download full resolution via product page

Safe Handling Workflow for Amsonic Acid.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Amsonic acid to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Body Part Protection Standard/Specification

Eyes/Face
Chemical safety goggles or a

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing

[1][4][7]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when workplace

conditions warrant its use (e.g.,

dust generation)

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving Amsonic
acid.

First Aid Measures:
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Inhalation: Remove the individual from exposure to fresh air immediately.[1] If not breathing,

give artificial respiration.[1] If breathing is difficult, provide oxygen.[1] Seek immediate

medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[1] Get medical aid immediately.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes.[1] Do not

allow the victim to rub or close their eyes.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an

unconscious person.[1] Get medical aid immediately.[1]

Emergency Response Workflow for Personal Exposure:

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water for 30+ min Rinse Mouth with Water

Administer Oxygen/Artificial Respiration if needed

Seek Immediate Medical Attention

Flush with Soap and Water for 15+ min

Seek Immediate Medical Attention

Do Not Rub Eyes

Seek Immediate Medical Attention

Drink 2-4 glasses of Milk or Water

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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First Aid Procedures for Amsonic Acid Exposure.

Accidental Release Measures:

In case of a spill, the following steps should be taken:

Evacuate and Secure: Keep unnecessary personnel away and control entry to the spill area.

[7][9]

Ventilate: Ensure adequate ventilation in the area of the spill.[1]

Contain: Prevent the spill from entering drains or waterways.[7]

Clean-up:

Wear appropriate PPE.[7]

For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dusty conditions.[1]

For large spills, dike the material and absorb it with an inert material such as dry sand or

earth.[9]

Decontaminate: Clean the spill area thoroughly.

Emergency Response Workflow for Spills:
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Spill Detected

Evacuate and Secure Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill
(Prevent entry to drains)

Clean Up Spill
(Sweep or absorb)

Place in Labeled Disposal Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Amsonic Acid Spill Response Workflow.
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Stability and Reactivity
Chemical Stability: Amsonic acid is stable under normal temperatures and pressures.[1]

Incompatible Materials: It is incompatible with strong oxidizing agents.[1]

Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

produce nitrogen oxides, carbon monoxide, carbon dioxide, oxides of sulfur, and other

irritating and toxic fumes and gases.[1]

Disposal Considerations
Disposal of Amsonic acid and its containers must be conducted by qualified personnel in

accordance with all applicable federal, state, and local regulations.[7] The product should not

be allowed to enter the environment, drains, or waterways.[7] Empty containers should be

disposed of as unused product and not be reused.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Amsonic Acid: MSDS
and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796678#amsonic-acid-msds-and-safe-handling-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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